Cas no 1361885-98-4 (Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1361885-98-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932418
• Update Time: 2025-10-20

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-8(19)3-6-7(11(14,15)16)2-5(4-17)18-9(6)10(12)13/h2,10H,3-4,17H2,1H3
• InChI Key： JZUYXTRXPNFBRX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C(F)F)C=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate is a highly specialized organic compound with the CAS number 1361885-98-4. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with various functional groups, including an aminomethyl group at position 6, a difluoromethyl group at position 2, and a trifluoromethyl group at position 4. Additionally, the compound features an acetate ester group at position 3, which contributes to its unique chemical properties.

The synthesis of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled chemists to construct such complex molecules with high precision. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in assembling the pyridine skeleton with the desired substituents. Furthermore, the introduction of fluorinated groups, such as difluoromethyl and trifluoromethyl moieties, is typically achieved through nucleophilic substitution or electrophilic fluorination techniques. These methods not only enhance the compound's stability but also impart unique electronic and steric properties that are critical for its intended applications.

One of the most promising applications of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate lies in its potential as a building block for drug discovery. The presence of an aminomethyl group provides opportunities for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate drug-receptor interactions and improve bioavailability. The trifluoromethyl group, in particular, is known to enhance lipophilicity and metabolic stability, making this compound an attractive candidate for lead optimization in drug development pipelines.

Another area where this compound has shown significant potential is in agrochemical research. The pyridine ring system is well-documented for its pesticidal properties, and the substitution pattern in Methyl 6-(aminomethyl)-2-(difluoromethy l)-4-(trifluoromethy l)pyridine-3-acetate further enhances its efficacy as a herbicide or insecticide. Recent advancements in green chemistry have emphasized the need for environmentally friendly agrochemicals with high selectivity and low toxicity. This compound's structure aligns well with these objectives, as its fluorinated groups contribute to both potency and environmental stability.

From an environmental perspective, understanding the fate and behavior of Methyl 6-(amin om ethyl)-2-(difu orome thyl)-4-(trifu orome thyl)pyridin e-3-acetate in natural systems is crucial for assessing its ecological impact. Research has shown that fluorinated compounds can persist in ecosystems due to their strong carbon-fluorine bonds. However, recent studies have also demonstrated that certain microbial communities possess enzymatic capabilities to degrade such compounds under specific conditions. These findings underscore the importance of sustainable practices in chemical synthesis and waste management to mitigate potential environmental risks associated with this compound.

In conclusion, M ethyl 6-(amin om ethyl)-2-(difu orome thyl)-4-(trifu orome thyl)pyridin e-3-acetate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements in synthetic chemistry continue to unfold, this compound will undoubtedly play a pivotal role in shaping future innovations in pharmaceuticals, agrochemicals, and beyond.